N-(3-methylphenyl)-2-(5-methyl-2-thienyl)-1-azepanecarboxamide

• IUPAC Name: N-(3-methylphenyl)-2-(5-methylthiophen-2-yl)azepane-1-carboxamide
• InChI: InChI=1S/C19H24N2OS/c1-14-7-6-8-16(13-14)20-19(22)21-12-5-3-4-9-17(21)18-11-10-15(2)23-18/h6-8,10-11,13,17H,3-5,9,12H2,1-2H3,(H,20,22)
• InChI Key: IHSCAJZDKRZEOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)N2CCCCCC2C3=CC=C(S3)C
• Molecular Formula: C19H24N2OS
• Molecular Weight: 328.5 g/mol

Description

N-(3-methylphenyl)-2-(5-methyl-2-thienyl)-1-azepanecarboxamide, commonly known as MTIP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MTIP is a subtype-selective antagonist of the dopamine D3 receptor, which has been implicated in several neurological and psychiatric disorders, including addiction, schizophrenia, and Parkinson's disease.

Mechanism of Action

MTIP acts as a selective antagonist of the dopamine D3 receptor, which is a G protein-coupled receptor that is primarily expressed in the mesolimbic pathway of the brain. The mesolimbic pathway is involved in reward processing and addiction, and the dopamine D3 receptor plays a crucial role in regulating dopamine release in this pathway.
By blocking the dopamine D3 receptor, MTIP reduces the reinforcing effects of drugs of abuse and decreases drug-seeking behavior. Furthermore, MTIP has also been shown to improve cognitive deficits in animal models of schizophrenia by modulating dopamine release in the prefrontal cortex.
Biochemical and Physiological Effects:
MTIP has been shown to have several biochemical and physiological effects in animal models. Studies have shown that MTIP reduces the reinforcing effects of drugs of abuse, decreases drug-seeking behavior, and improves cognitive deficits in animal models of addiction and schizophrenia.
Furthermore, MTIP has also been shown to modulate dopamine release in the prefrontal cortex and improve motor deficits in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

MTIP has several advantages for lab experiments, including its high affinity and selectivity for the dopamine D3 receptor, which allows for precise modulation of dopamine release in the mesolimbic pathway. Furthermore, MTIP has been shown to have a low affinity for other dopamine receptor subtypes, reducing the potential for off-target effects.
However, there are also limitations to the use of MTIP in lab experiments. MTIP has a relatively short half-life, which may limit its effectiveness in long-term studies. Furthermore, the synthesis of MTIP is complex and requires several purification steps, which may limit its availability for widespread use.

Future Directions

There are several future directions for the study of MTIP. One potential direction is the development of more potent and selective dopamine D3 receptor antagonists that have a longer half-life and are more readily available for use in lab experiments.
Furthermore, the potential therapeutic applications of MTIP in addiction, schizophrenia, and Parkinson's disease warrant further investigation. Future studies should focus on the efficacy and safety of MTIP in human clinical trials, as well as the potential for combination therapies with other drugs.
Conclusion:
In conclusion, MTIP is a chemical compound that has gained significant attention in scientific research for its potential therapeutic applications in addiction, schizophrenia, and Parkinson's disease. MTIP acts as a selective antagonist of the dopamine D3 receptor, which plays a crucial role in reward processing and addiction. While there are advantages and limitations to the use of MTIP in lab experiments, there are several future directions for the study of this compound, including the development of more potent and selective dopamine D3 receptor antagonists and the investigation of its potential therapeutic applications in human clinical trials.

Synthesis Methods

The synthesis of MTIP involves the reaction of 3-methylphenyl isocyanate with 5-methyl-2-thiophenecarboxylic acid, followed by cyclization with 1-aminopiperidine. The resulting product is then purified through crystallization and recrystallization to obtain MTIP in its pure form.

Scientific Research Applications

MTIP has been extensively studied for its potential therapeutic applications in neurological and psychiatric disorders. Studies have shown that MTIP has a high affinity for the dopamine D3 receptor, which plays a crucial role in reward processing and addiction. Therefore, MTIP has been investigated as a potential treatment for addiction to drugs such as cocaine, nicotine, and alcohol.
In addition, MTIP has also been studied for its potential therapeutic applications in schizophrenia and Parkinson's disease. Studies have shown that the dopamine D3 receptor is overexpressed in the prefrontal cortex of patients with schizophrenia, and MTIP has been shown to improve cognitive deficits in animal models of the disease. Furthermore, MTIP has also been investigated as a potential treatment for Parkinson's disease, as the dopamine D3 receptor is involved in the regulation of motor function.